3-chloro-5-(trifluoromethyl)-2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]pyridine

• IUPAC Name: 3-chloro-5-(trifluoromethyl)-2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]pyridine
• InChI: InChI=1S/C15H8ClF6N/c16-12-7-11(15(20,21)22)8-23-13(12)5-4-9-2-1-3-10(6-9)14(17,18)19/h1-8H/b5-4+
• InChI Key: IJIZKAJGBGFITL-SNAWJCMRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C=CC2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)/C=C/C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C15H8ClF6N
• Molecular Weight: 351.67 g/mol

Description

3-chloro-5-(trifluoromethyl)-2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]pyridine is a useful research compound. Its molecular formula is C15H8ClF6N and its molecular weight is 351.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-5-(trifluoromethyl)-2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-5-(trifluoromethyl)-2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolopyridines: This compound is used in the synthesis of pyrazolo[1,5-a]pyridines, a process that involves azirines and demonstrates the compound's versatility in organic synthesis (Greszler & Stevens, 2009).
• Synthesis of Pyridine Derivatives: It plays a crucial role in the synthesis of 2,3-dichloro-5-trifluoromethyl pyridine, a key pyridine derivative used in the production of pesticides, highlighting its significance in agricultural chemistry (Lu Xin-xin, 2006).
• Isomorphous Structures: Research on isomorphous structures involving the compound suggests its potential in the study of molecular structures and disorders (Swamy et al., 2013).

Applications in Organic Chemistry

• Synthesis of Furo[3,2-c]pyridine Derivatives: It's used in synthesizing furo[3,2-c]pyridine derivatives, indicating its utility in creating complex organic molecules (Bradiaková et al., 2009).
• Crystal Structure Analysis: Studies involving crystal structures of related compounds, such as fluazinam, provide insights into the molecular arrangements and interactions of similar compounds (Jeon et al., 2013).
• Synthesis of Trifluoromethyl-substituted Pyrazolopyridines: The compound is instrumental in synthesizing trifluoromethyl-substituted pyrazolopyridines, underlining its importance in the development of novel organic compounds (Palka et al., 2014).

Multidisciplinary Studies

• Heterocyclic Analogues: Research on methyl- and chloro-substituted heterocyclic analogues, following the chlorine-methyl exchange rule, demonstrates its role in studying chemical exchanges and molecular behavior (Sagar et al., 2017).
• Electron Transfer in Functional Dyes: The compound's derivatives have been explored for their potential in electron transfer, highlighting its application in the development of functional dyes and molecular reporters (Rurack & Bricks, 2001).